5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95%

• IUPAC Name: 2-fluoro-4-(4-formyl-3-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C14H9FO4/c15-12-5-8(3-4-11(12)14(18)19)9-1-2-10(7-16)13(17)6-9/h1-7,17H,(H,18,19)
• InChI Key: HATBNBLLCHXDSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)C(=O)O)F)O)C=O
• Molecular Formula: C14H9FO4
• DSSTOX Substance ID: DTXSID60685251
• Molecular Weight: 260.22 g/mol
• CAS RN: 1261986-38-2

Description

5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95% (5-FFCF-2FP) is a chemical compound of interest for scientific research. It is a white crystalline solid with a molecular weight of 297.19 g/mol. 5-FFCF-2FP is soluble in water and has a melting point of 74.5 °C. It is used in various research applications, such as in organic synthesis, materials science, and medicinal chemistry.

Scientific Research Applications

5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95% has a wide range of scientific research applications. It is used as a precursor in the synthesis of various pharmaceuticals and other compounds. It is also used in the synthesis of polymers, dyes, and other materials. In addition, it is used as a starting material in the synthesis of various heterocyclic compounds, such as thiophene, pyrrole, and quinoline. Furthermore, 5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95% has been used in the synthesis of various derivatives of phenylalanine, which are of interest in medicinal chemistry research.

Mechanism of Action

The mechanism of action of 5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95% is not yet fully understood. However, it is believed that the compound acts as a weak base, which can undergo nucleophilic substitution reactions with various electrophiles. This reaction is believed to be the primary mechanism by which 5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95% exerts its effects on biochemical and physiological systems.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95% are not yet fully understood. However, it is believed that the compound can act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). In addition, 5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95% has been shown to have anti-inflammatory and anti-oxidant properties in animal models. Furthermore, the compound has been shown to have potential anti-cancer activities in vitro.

Advantages and Limitations for Lab Experiments

5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95% has several advantages for laboratory experiments. It is a relatively inexpensive compound and is readily available from chemical suppliers. In addition, the compound is relatively stable and can be stored for long periods of time. Furthermore, the synthesis method for 5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95% is relatively simple and can be performed in a laboratory setting.
However, there are some limitations to using 5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95% in laboratory experiments. The compound is not very soluble in organic solvents, which can limit its use in certain types of experiments. In addition, the compound is not very stable in the presence of strong acids and bases, which can limit its use in certain types of reactions.

Future Directions

There are several potential future directions for research on 5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95%. For example, further research is needed to elucidate the exact mechanism of action of the compound. In addition, further research is needed to investigate the potential anti-cancer activities of the compound. Furthermore, further research is needed to investigate the potential therapeutic applications of 5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95%, such as in the treatment of inflammatory diseases. Finally, further research is needed to investigate the potential applications of 5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95% in materials science and organic synthesis.

Synthesis Methods

5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95% can be synthesized by a two-step process. The first step involves the condensation of 4-carboxy-3-fluorophenol with formaldehyde in the presence of an acid catalyst, such as p-toluenesulfonic acid (PTSA). This reaction produces the intermediate 5-(4-carboxy-3-fluorophenyl)-2-hydroxymethylphenol. The second step involves the oxidation of the intermediate with a suitable oxidizing agent, such as sodium hypochlorite, to produce 5-(4-Carboxy-3-fluorophenyl)-2-formylphenol, 95%. The reaction is carried out in an aqueous medium at a temperature of 40-50 °C.